N-(tert-butyl)-4-((4-phenyltetrahydro-2H-pyran-4-carboxamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[[(4-phenyloxane-4-carbonyl)amino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C23H35N3O3/c1-22(2,3)25-21(28)26-13-9-18(10-14-26)17-24-20(27)23(11-15-29-16-12-23)19-7-5-4-6-8-19/h4-8,18H,9-17H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key: JLKKHYSNQFFJGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)C2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C23H35N3O3
• Molecular Weight: 401.5 g/mol
• CAS No.: 1235062-43-7

Description

N-(tert-butyl)-4-((4-phenyltetrahydro-2H-pyran-4-carboxamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C23H35N3O3 and its molecular weight is 401.551. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

• The compound has been involved in studies to enhance the reductive cleavage of aromatic carboxamides, demonstrating that tert-butyl acylcarbamates can undergo regiospecific cleavage of their C(O)-N bonds under mild reductive conditions, forming Boc-protected (benzyl)amine in nearly quantitative yields (Ragnarsson et al., 2001).
• It serves as a key intermediate in the synthesis of biologically active compounds, such as crizotinib, illustrating the compound's role in facilitating the creation of pharmacologically relevant agents (Kong et al., 2016).

Pharmacological Research

• Research into cannabinoid receptor antagonists has involved structurally related compounds, focusing on the design and synthesis of pyrazole derivatives for characterizing the cannabinoid receptor binding sites, potentially leading to therapeutics that can antagonize harmful side effects of cannabinoids (Lan et al., 1999).
• The study of TRPV1 antagonists for treating chronic pain has incorporated similar structures to explore the structure-activity relationship, aiming to discover compounds with improved pharmacological profiles compared to existing treatments (Nie et al., 2020).

Material Science

• In the development of new polyamides with flexible main-chain ether linkages, related structures have been synthesized, offering insights into creating materials with high thermal stability and solubility in polar solvents. These materials have potential applications in various industries due to their thermal properties and ease of processing (Hsiao et al., 2000).